Cas no 1173045-46-9 (methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate)

• Product Name: methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate
• CAS No: 1173045-46-9
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD09701723
• CID: 3159072
• PubChem ID: 25247759
• Update Time: 2025-10-25

methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate
• methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate
• CS-0282683
• VS-10459
• methyl2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate
• AKOS005167915
• 1173045-46-9
• methyl 2-(4-bromo-3,5-dimethylpyrazol-1-yl)acetate
• STK352092
• BBL031378
• EN300-231559

• MDL： MFCD09701723
• Inchi： 1S/C8H11BrN2O2/c1-5-8(9)6(2)11(10-5)4-7(12)13-3/h4H2,1-3H3
• InChI Key： KWNTXKDWQXWHBN-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(CC(=O)OC)C=1C

Computed Properties

• Exact Mass: 246.00039Da
• Monoisotopic Mass: 246.00039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate

Methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate (CAS No. 1173045-46-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate, identified by its CAS number 1173045-46-9, is a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. The unique structural features of this molecule, including its pyrazole core and bromo substituents, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The pyrazole moiety is a heterocyclic aromatic ring system that has garnered considerable attention in drug discovery due to its broad spectrum of biological activities. Pyrazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The presence of two methyl groups at the 3 and 5 positions further enhances the lipophilicity and metabolic stability of the compound, making it a favorable candidate for further derivatization.

The bromo atom at the 4-position of the pyrazole ring introduces a reactive site that can be exploited for further functionalization. This allows for the introduction of various pharmacophores through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Such transformations are pivotal in constructing complex molecular architectures that can modulate biological targets with high specificity.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for neurological disorders. Methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate has emerged as a valuable building block in this context. For instance, studies have demonstrated its utility in generating potent antagonists for ion channels involved in neurodegenerative diseases. The combination of the pyrazole scaffold with the bromo substituent provides a versatile platform for designing molecules that can interact with specific protein targets.

The compound's potential extends beyond neurological applications. Emerging research suggests its utility in developing novel anti-inflammatory agents. The pyrazole core is known to interfere with inflammatory signaling pathways by modulating the activity of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The bromo group further enhances the compound's ability to undergo selective modifications, enabling the fine-tuning of its pharmacological profile.

The synthesis of Methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors, the synthesis typically involves halogenation followed by condensation reactions to form the pyrazole ring. Subsequent functionalization steps introduce the ester group and other desired substituents. The use of palladium-catalyzed cross-coupling reactions is particularly noteworthy, as these methods provide high yields and regioselectivity, which are essential for pharmaceutical applications.

The growing interest in Methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate is also reflected in its increasing demand from academic and industrial research laboratories. Companies specializing in fine chemicals have recognized its importance and have started offering it as a custom synthesis option. This accessibility has facilitated rapid progress in drug discovery efforts targeting various therapeutic areas.

In conclusion, Methyl 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetate (CAS No. 1173045-46-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and synthetic tractability make it an indispensable tool for medicinal chemists striving to develop innovative treatments for complex diseases. As research continues to uncover new applications for this compound, its role in modern drug discovery is poised to expand even further.